Cas no 2097936-02-0 (2-chloro-6-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide)

• Product name: 2-chloro-6-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide
• CAS No: 2097936-02-0
• MF: C₁₄H₁₅ClFNO₂
• MW: 283.725806474686
• CID: 5474458

2-chloro-6-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-6-fluoro-N-[(1-hydroxy-2-cyclohexen-1-yl)methyl]-
• 2-chloro-6-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide

• Inchi： 1S/C14H15ClFNO2/c15-10-5-4-6-11(16)12(10)13(18)17-9-14(19)7-2-1-3-8-14/h2,4-7,19H,1,3,8-9H2,(H,17,18)
• InChI Key： GTPGQQQROMASIL-UHFFFAOYSA-N
• SMILES： C(NCC1(O)CCCC=C1)(=O)C1=C(F)C=CC=C1Cl

Additional information on 2-chloro-6-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide

Comprehensive Overview of 2-chloro-6-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide (CAS No. 2097936-02-0)

2-chloro-6-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide (CAS No. 2097936-02-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzamide derivative features a unique structural framework, combining a chloro-fluoro substituted benzene ring with a hydroxycyclohexenylmethyl moiety. Such structural characteristics make it a promising candidate for applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to interact with various biological targets.

The synthesis of 2-chloro-6-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide involves multi-step organic reactions, often starting from commercially available precursors like 2-chloro-6-fluorobenzoic acid. The introduction of the hydroxycyclohexenyl group is achieved through selective functionalization, which requires precise control over reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize this compound, confirming its molecular structure and purity.

In recent years, the demand for fluorinated benzamides has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, where researchers seek to minimize environmental impact while maintaining efficiency. 2-chloro-6-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide fits into this paradigm, as its synthesis can be optimized to reduce waste and energy consumption. Additionally, its potential as a building block for drug candidates makes it a valuable asset in medicinal chemistry.

One of the most frequently asked questions about this compound revolves around its mechanism of action in biological systems. While detailed studies are still underway, preliminary data suggest that the chloro-fluoro substitution enhances its binding affinity to specific enzymes or receptors. This property is particularly relevant in the context of targeted therapy, where precision and selectivity are paramount. Furthermore, the hydroxycyclohexenyl group may contribute to improved solubility, addressing a common challenge in drug formulation.

The versatility of 2-chloro-6-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide extends beyond pharmaceuticals. In agrochemical research, it has been explored as a potential plant growth regulator or pest control agent. The fluoro and chloro substituents are known to enhance the stability of agrochemicals, making them resistant to degradation under environmental conditions. This aligns with the industry's push toward sustainable agriculture, where long-lasting and efficient solutions are highly sought after.

From a commercial perspective, the availability of CAS No. 2097936-02-0 is critical for researchers and manufacturers. Suppliers often highlight its high purity and consistent quality, which are essential for reproducible results in both academic and industrial settings. The compound's storage conditions and handling protocols are also frequently discussed, as proper maintenance ensures its stability over time. These factors contribute to its growing popularity in the fine chemicals market.

In conclusion, 2-chloro-6-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide represents a fascinating intersection of chemistry and applied science. Its unique structure, coupled with its potential applications in drug discovery and agrochemical development, makes it a compound of significant interest. As research continues to uncover its full capabilities, it is likely to play an increasingly important role in advancing scientific innovation and industrial applications.